N-(3-aminopropyl)pyridin-2-amine
Cat. No. B3133312
M. Wt: 151.21 g/mol
InChI Key: CNDAFPBECHAXDU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04548940
Procedure details
2-Bromopyridine (20 g), 1,3-diaminopropane (47 g) and pyridine (13 ml) were heated together under reflux for 2.5 hr. The mixture was stripped to remove the excess of diaminopropane and the residue taken up in water. The pH was adjusted to 14 and extracted with chloroform. The extracts were dried (K2CO3), stripped and the residue distilled at reduced pressure to give 2-(3-aminopropylamino)pyridine (13.3 g; 70%) b.p.0.02 90°-91° C.
Yield
70%
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][N:3]=1.[NH2:8][CH2:9][CH2:10][CH2:11][NH2:12]>N1C=CC=CC=1>[NH2:8][CH2:9][CH2:10][CH2:11][NH:12][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][N:3]=1
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Inputs
Step One
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Name
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|
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Quantity
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20 g
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Type
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reactant
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Smiles
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BrC1=NC=CC=C1
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Name
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Quantity
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47 g
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Type
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reactant
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Smiles
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NCCCN
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Name
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Quantity
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13 mL
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Type
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solvent
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Smiles
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N1=CC=CC=C1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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under reflux for 2.5 hr
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Duration
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2.5 h
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CUSTOM
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Type
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CUSTOM
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Details
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to remove the excess of diaminopropane
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with chloroform
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The extracts were dried (K2CO3)
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DISTILLATION
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Type
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DISTILLATION
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Details
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the residue distilled at reduced pressure
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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NCCCNC1=NC=CC=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 13.3 g | |
| YIELD: PERCENTYIELD | 70% | |
| YIELD: CALCULATEDPERCENTYIELD | 69.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
